Cas no 94736-67-1 (4H,8H-Benzo[1,2-b:3,4-b']dipyran-2-carboxylicacid, 5-methoxy-8,8-dimethyl-4-oxo- (9CI))

• Product Name: 4H,8H-Benzo[1,2-b:3,4-b']dipyran-2-carboxylicacid, 5-methoxy-8,8-dimethyl-4-oxo- (9CI)
• CAS No: 94736-67-1
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 804948
• PubChem ID: 125232
• Update Time: 2025-04-19

4H,8H-Benzo[1,2-b:3,4-b']dipyran-2-carboxylicacid, 5-methoxy-8,8-dimethyl-4-oxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-2-carboxylicacid, 5-methoxy-8,8-dimethyl-4-oxo- (9CI)
• perforatic acid
• CHEMBL2164949
• 5-methoxy-8,8-dimethyl-4-oxo-4H,8H-benzo(1,2-b:3,4-b)dipyran-2-carboxylic acid
• 4H,8H-Benzo(1,2-b:3,4-b')dipyran-2-carboxylic acid, 5-methoxy-8,8-dimethyl-4-oxo-
• DTXSID70915334
• 5-Methoxy-8,8-dimethyl-4-oxo-4H,8H-benzo[1,2-b:3,4-b']dipyran-2-carboxylic acid
• 94736-67-1
• 5-Methoxy-8,8-dimethyl-4-oxo-4H,8H-benzo(1,2-b:3,4-b')dipyran-2-carboxylic acid

• Inchi： 1S/C16H14O6/c1-16(2)5-4-8-10(22-16)7-11(20-3)13-9(17)6-12(15(18)19)21-14(8)13/h4-7H,1-3H3,(H,18,19)
• InChI Key： CYENPHRRKQQAOP-UHFFFAOYSA-N
• SMILES： O1C2C=C(C3C(C=C(C(=O)O)OC=3C=2C=CC1(C)C)=O)OC

Computed Properties

• Exact Mass: 302.079
• Monoisotopic Mass: 302.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• Density: 1.368
• Boiling Point: 504.1°C at 760 mmHg
• Flash Point: 189.7°C
• Refractive Index: 1.596

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Pyranochromenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Pyranochromenes